Cas no 898775-80-9 (1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one
• CAS No: 898775-80-9
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1946830
• PubChem ID: 24725880
• Update Time: 2025-06-08

1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',3'-DIMETHYL-3-(4-METHOXYPHENYL)PROPIOPHENONE
• 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one
• LogP
• 898775-80-9
• DTXSID70644273
• MFCD03843166
• AKOS016021451

• MDL： MFCD03843166
• Inchi： 1S/C18H20O2/c1-13-5-4-6-17(14(13)2)18(19)12-9-15-7-10-16(20-3)11-8-15/h4-8,10-11H,9,12H2,1-3H3
• InChI Key： LYELCGOIHCYFKH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1C)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.12750

Additional information on 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one

Introduction to 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one (CAS No. 898775-80-9)

The compound 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one, identified by its CAS number 898775-80-9, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural arrangement of aromatic and aliphatic moieties, has garnered attention due to its potential applications in various chemical and biological contexts. The presence of both dimethylphenyl and methoxyphenyl groups introduces a rich interplay of electronic and steric effects, making it a subject of interest for synthetic chemists and medicinal researchers alike.

Structurally, 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one is characterized by a propanone backbone substituted with two distinct aromatic rings. The 2,3-dimethylphenyl group contributes to the molecule's stability and lipophilicity, while the 4-methoxyphenyl moiety introduces a degree of polarity and potential for hydrogen bonding interactions. This combination of structural features makes the compound a versatile scaffold for further functionalization and derivatization, enabling the exploration of diverse chemical properties.

In recent years, the study of such multifunctional aromatic compounds has seen considerable advancements, particularly in the context of drug discovery and development. The ability to modulate both electronic and steric environments through strategic substitutions has opened new avenues for designing molecules with enhanced biological activity. For instance, derivatives of 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one have been investigated for their potential role in inhibiting specific enzymatic pathways relevant to neurological disorders. The methoxy group, in particular, has been shown to influence metabolic stability and bioavailability, making it a critical parameter in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel analogs with improved pharmacokinetic profiles. The dimethyl substitution on the phenyl ring enhances hydrophobicity, which can be advantageous for membrane permeability, while the methoxy group can serve as a site for further chemical modifications, such as coupling reactions or selective oxidations. These attributes make 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one a valuable building block in the pursuit of new therapeutic agents.

Moreover, computational studies have played a pivotal role in understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These simulations have provided insights into how different substituents affect the compound's overall activity, guiding experimental efforts toward more effective designs. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery, ensuring that molecules like 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one are optimized for their intended biological functions.

The pharmaceutical industry has also shown interest in exploring derivatives of this compound for their potential therapeutic applications. Preclinical studies have begun to uncover promising activities in areas such as anti-inflammatory and analgesic effects. The unique combination of structural features allows for fine-tuning of biological responses by altering substituent patterns or introducing additional functional groups. Such flexibility is crucial in developing molecules that can navigate complex biological pathways while minimizing off-target effects.

From a synthetic chemistry perspective, 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one exemplifies the art of constructing complex molecules from simpler precursors. Advances in synthetic methodologies have made it possible to access this compound efficiently through multi-step sequences involving cross-coupling reactions, oxidation processes, and other classical organic transformations. These developments have not only facilitated its preparation but also inspired new strategies for constructing related scaffolds with tailored properties.

The role of analytical chemistry techniques cannot be overstated when it comes to characterizing compounds like 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one. High-resolution spectroscopy methods such as NMR spectroscopy provide detailed insights into molecular structure and dynamics, while mass spectrometry offers precise information about molecular weight and fragmentation patterns. These tools are essential for confirming the identity and purity of the compound before it undergoes further biological evaluation.

In conclusion, 1-(2,3-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one (CAS No. 898775-80-9) stands as a testament to the ingenuity of modern chemical research. Its unique structure presents opportunities for innovation across multiple disciplines—from synthetic chemistry to pharmaceutical development—and its potential applications continue to inspire new lines of inquiry. As our understanding deepens through both experimental and computational approaches, this compound will likely remain at the forefront of scientific exploration for years to come.